Cas no 21626-69-7 (Acetamide,N-[4-(4-morpholinylsulfonyl)phenyl]-)

• Product Name: Acetamide,N-[4-(4-morpholinylsulfonyl)phenyl]-
• CAS No: 21626-69-7
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• MDL: MFCD00585314
• CID: 257285
• PubChem ID: 88976
• Update Time: 2025-05-28

Acetamide,N-[4-(4-morpholinylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(4-morpholinylsulfonyl)phenyl]-
• N-(4-morpholin-4-ylsulfonylphenyl)acetamide
• 4'-[(4-Morpholinyl)sulfonyl]acetanilide
• 4-N-acetamidobenzene sulfomorpholide
• LASSBio-1296
• N4-acetylsulfanilylmorpholidate
• N-[4-(4-morpholinylsulfonyl)phenyl]acetamide
• CHEMBL1077150
• Acetamide, N-[4-(4-morpholinylsulfonyl)phenyl]-
• N-[4-(Morpholine-4-sulfonyl)-phenyl]-acetamide
• Oprea1_475247
• DTXSID20176014
• SCHEMBL4075002
• N-[4-(4-MORPHOLINYLSULPHONYL)PHENYL]ACETAMIDE
• MLS000035495
• 4'-(Morpholinylsulfonyl)acetanilide
• HMS2401N18
• SMR000123092
• N-[4-Morpholine-4-sulfonyl)phenyl]acetamide
• AKOS000485152
• CS-0318301
• MFCD00585314
• Oprea1_638545
• 21626-69-7
• NCGC00245195-01
• AE-641/00396051
• AB00000032-01
• N-(4-(4-Morpholinylsulphonyl)phenyl)acetamide
• Acetanilide, 4'-(morpholinosulfonyl)-
• N-(4-(Morpholinosulfonyl)phenyl)acetamide
• RBL5FSA93L
• EINECS 244-483-8
• SR-01000407295-1
• NS00026924
• SR-01000407295
• n-[4-(morpholine-4-sulfonyl)phenyl]acetamide
• N-[4-(morpholin-4-ylsulfonyl)phenyl]acetamide
• STK030743
• WSVGZFWJCRPWAG-UHFFFAOYSA-N
• G63411

• MDL： MFCD00585314
• Inchi： 1S/C12H16N2O4S/c1-10(15)13-11-2-4-12(5-3-11)19(16,17)14-6-8-18-9-7-14/h2-5H,6-9H2,1H3,(H,13,15)
• InChI Key： WSVGZFWJCRPWAG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 284.08300
• Monoisotopic Mass: 284.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 87.58000
• LogP: 2.33410

Additional information on Acetamide,N-[4-(4-morpholinylsulfonyl)phenyl]-

Comprehensive Overview of Acetamide, N-[4-(4-morpholinylsulfonyl)phenyl]- (CAS No. 21626-69-7)

Acetamide, N-[4-(4-morpholinylsulfonyl)phenyl]- (CAS No. 21626-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse applications in medicinal chemistry and material science. The presence of both morpholine and sulfonyl functional groups in its structure contributes to its unique physicochemical properties, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for sulfonamide-based compounds has surged due to their role in drug discovery and development. Researchers are particularly interested in Acetamide, N-[4-(4-morpholinylsulfonyl)phenyl]- for its potential as a bioactive scaffold. Its molecular framework allows for modifications that can enhance binding affinity to biological targets, such as enzymes or receptors. This aligns with the growing trend in precision medicine, where tailored molecular designs are crucial for addressing unmet medical needs.

The synthesis of Acetamide, N-[4-(4-morpholinylsulfonyl)phenyl]- typically involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are optimized to achieve high yields and purity, which are critical for downstream applications. Analytical techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with industry standards. Such rigorous quality control measures are essential for its use in high-value pharmaceuticals and advanced materials.

From an industrial perspective, CAS No. 21626-69-7 is often explored for its potential in catalysis and polymer chemistry. The morpholine moiety, in particular, is known to impart stability and solubility, making the compound suitable for formulations requiring controlled release or enhanced bioavailability. This has led to its inclusion in studies related to drug delivery systems and functional coatings, areas that are currently trending in nanotechnology research.

Environmental and safety considerations are also paramount when handling Acetamide, N-[4-(4-morpholinylsulfonyl)phenyl]-. While it is not classified as a hazardous substance under standard regulations, proper storage and handling protocols are recommended to maintain its integrity. This aligns with the broader industry shift toward green chemistry and sustainable practices, which emphasize minimizing waste and reducing environmental impact.

In summary, Acetamide, N-[4-(4-morpholinylsulfonyl)phenyl]- (CAS No. 21626-69-7) represents a versatile and scientifically significant compound with wide-ranging applications. Its relevance in pharmaceutical innovation, material science, and catalytic processes underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and therapeutic solutions.